Molybdenum monooxide

• CAS No.: 12058-07-0
• Molecular Formula: MoO
• Molecular Weight: 111.9 g/mol
• IUPAC Name: molybdenum(2+);oxygen(2-)
• InChI: InChI=1S/Mo.O/q+2;-2
• InChI Key: SQLNERXDBOZINP-UHFFFAOYSA-N
• SMILES: [O-2].[Mo+2]
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: Molybdenum monooxide

Description

Molybdenum monooxide (MoO) is a suboxide of molybdenum, characterized by a lower oxidation state (+2) compared to more common oxides like molybdenum trioxide (MoO₃, +6) and dioxide (MoO₂, +4). Molybdenum oxides exhibit diverse structural and electronic properties, enabling applications in catalysis, gas sensing, energy storage, and biomedicine .

Comparison with Similar Compounds

Structural and Electronic Properties

• Molybdenum Trioxide (MoO₃): Oxidation State: +4. Structure: Layered orthorhombic or monoclinic phases, facilitating intercalation and adsorption . Electronic Behavior: High electronegativity and strong acceptor properties for oxygen electrons, enhancing catalytic activity in oxidation reactions .

• Molybdenum Dioxide (MoO₂) :

  • Oxidation State : +3.
  • Structure : Rutile-like distorted octahedral coordination, metallic conductivity due to delocalized d-electrons .
  • Applications : Electrodes in lithium-ion batteries and supercapacitors .
• Mixed-Valence Oxides (e.g., Mo₅O₁₄, Mo₁₇O₄₇): Oxidation States: +5 and +6 coexist in these compounds. Structure: Complex clusters with bridging oxygen atoms, enabling nanocluster formation and redox versatility .
• Molybdenum Monooxide (MoO): Oxidation State: +2 (inferred). Structure: Suboxide with reduced oxygen content, likely exhibiting defective or interstitial oxygen arrangements.

Catalytic Performance

• MoO₃ : Widely used in selective oxidation and ammoxidation catalysis. For example, hybrid MoO₃-triazole compounds achieve 100% epoxide yield in cis-cyclooctene epoxidation under mild conditions .
• MoO₂ : Demonstrates activity in hydrogenation reactions, such as CO hydrogenation to alcohols, owing to its metallic conductivity .

Table 1: Catalytic Comparison

Compound	Oxidation State	Catalytic Application	Performance Metrics	Reference
MoO₃	+6	Epoxidation, gas sensing	High yield (100% in epoxidation)
MoO₂	+4	CO hydrogenation	Moderate alcohol selectivity
Mixed-Valence	+5/+6	Nanocluster redox reactions	High stability in acidic media

Stability and Environmental Impact

• MoO₃ : Highly stable under oxidizing conditions but can release toxic fumes at high temperatures .
• MoO₂ : Thermally stable but prone to oxidation in air .
• MoO: Likely less stable due to its reduced state, requiring inert atmospheres for synthesis and storage. Notably, molybdenum compounds in coatings (e.g., phosphate coatings) can degrade material integrity, as seen in low-carbon steel studies where molybdenum additives increased iron content but reduced coating cohesion .